N-[(1-pentyl-1H-benzimidazol-2-yl)methyl]butanamide

• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol
• IUPAC Name: N-[(1-pentylbenzimidazol-2-yl)methyl]butanamide
• InChI: InChI=1S/C17H25N3O/c1-3-5-8-12-20-15-11-7-6-10-14(15)19-16(20)13-18-17(21)9-4-2/h6-7,10-11H,3-5,8-9,12-13H2,1-2H3,(H,18,21)
• InChI Key: KVJPTILESCRLPL-UHFFFAOYSA-N
• SMILES: CCCCCN1C2=CC=CC=C2N=C1CNC(=O)CCC

Description

N-[(1-pentyl-1H-benzimidazol-2-yl)methyl]butanamide, commonly known as PB-22, is a synthetic cannabinoid that belongs to the family of designer drugs. It was first synthesized in 2012 by a team of researchers led by Professor Adam Winstock at King's College London. PB-22 is a potent agonist of the cannabinoid receptor CB1 and has been used extensively in scientific research to study the physiological and biochemical effects of cannabinoids.

Mechanism of Action

PB-22 acts as an agonist of the CB1 receptor, which is primarily found in the central nervous system. When PB-22 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects
PB-22 has been shown to have a range of physiological and biochemical effects. It has been found to increase appetite, reduce pain, and have anti-inflammatory effects. PB-22 has also been shown to have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

PB-22 has several advantages for use in lab experiments. It is a potent agonist of the CB1 receptor and has a high affinity for this receptor. This makes it an excellent tool for studying the physiological and biochemical effects of cannabinoids. However, PB-22 has several limitations. It is a synthetic cannabinoid and may not accurately reflect the effects of natural cannabinoids. Additionally, it is a designer drug and may have unknown side effects.

Future Directions

There are several future directions for research on PB-22. One area of research is the development of new synthetic cannabinoids that have improved pharmacological properties. Another area of research is the investigation of the effects of cannabinoids on the immune system. Finally, research is needed to determine the long-term effects of synthetic cannabinoids on human health.
Conclusion
PB-22 is a synthetic cannabinoid that has been extensively used in scientific research to study the physiological and biochemical effects of cannabinoids. It is a potent agonist of the CB1 receptor and has several advantages for use in lab experiments. However, it is a designer drug and may have unknown side effects. Future research is needed to determine the long-term effects of synthetic cannabinoids on human health.

Synthesis Methods

The synthesis of PB-22 involves a multistep process that starts with the reaction of 2-aminobenzimidazole with 1-bromo-3-pentanone to form N-(1-bromo-3-pentanoyl)-2-aminobenzimidazole. This intermediate is then reacted with methylamine to form N-(1-methyl-2-aminobenzimidazol-1-yl)-3-pentanamide. The final step involves the reaction of this intermediate with butyric anhydride to form PB-22.

Scientific Research Applications

PB-22 has been used extensively in scientific research to study the physiological and biochemical effects of cannabinoids. It has been shown to have a high affinity for the CB1 receptor and is a potent agonist of this receptor. PB-22 has been used in studies to investigate the effects of cannabinoids on appetite, pain, and inflammation.